4-[(3,3-Diphenylpropanoyl)amino]benzamide

• Molecular Formula: C22H20N2O2
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 4-(3,3-diphenylpropanoylamino)benzamide
• InChI: InChI=1S/C22H20N2O2/c23-22(26)18-11-13-19(14-12-18)24-21(25)15-20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,20H,15H2,(H2,23,26)(H,24,25)
• InChI Key: WWGDLBRBTYMSLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC(=O)NC2=CC=C(C=C2)C(=O)N)C3=CC=CC=C3

Description

4-[(3,3-Diphenylpropanoyl)amino]benzamide: is a chemical compound with the molecular formula C₁₆H₁₆N₂O₂.

• This compound features a benzene ring substituted with an amide group and a phenylpropanoyl moiety. The presence of both aromatic and aliphatic components contributes to its diverse properties.

Preparation Methods

Synthetic Routes: The synthesis of 4-[(3,3-Diphenylpropanoyl)amino]benzamide involves various methods. One common approach is the reaction between benzoyl chloride and 3,3-diphenylpropylamine in the presence of a base.

Reaction Conditions: The reaction typically occurs in an organic solvent (such as dichloromethane or toluene) at room temperature or under reflux.

Industrial Production: While not widely used industrially, this compound can be synthesized on a laboratory scale for research purposes.

Chemical Reactions Analysis

Reactivity: 4-[(3,3-Diphenylpropanoyl)amino]benzamide can undergo various reactions, including amidation, acylation, and nucleophilic substitution.

Common Reagents and Conditions: Reagents like benzoyl chloride, amines, and bases are employed. For example, the reaction with 3,3-diphenylpropylamine requires a base (such as triethylamine).

Major Products: The primary product is this compound itself.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis due to its versatile reactivity.

Biology: Investigated for potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: May serve as a lead compound for drug development.

Industry: Limited industrial applications, but its derivatives could find use in materials science.

Mechanism of Action

• The exact mechanism of action for 4-[(3,3-Diphenylpropanoyl)amino]benzamide depends on its specific interactions with biological targets. Further research is needed to elucidate this fully.

Comparison with Similar Compounds

Similar Compounds: Other benzamide derivatives, such as N-(2-chlorophenyl)-4-[(3,3-diphenylpropanoyl)amino]benzamide, exhibit similar structural features.

Uniqueness: The combination of the phenylpropanoyl group and the benzamide moiety distinguishes it from related compounds.